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Cat. No.: B12398175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the determination

of picoxystrobin residues in various agricultural matrices. While a formal inter-laboratory

comparison study on picoxystrobin is not publicly available, this document synthesizes data

from various validation studies to offer a comparative perspective on the performance of

commonly employed analytical techniques. The information presented here is intended to

assist laboratories in selecting and implementing appropriate methods for picoxystrobin residue

analysis, ensuring data accuracy and comparability.

Comparison of Analytical Methodologies
The determination of picoxystrobin residues is predominantly carried out using

chromatographic techniques coupled with various detectors. The choice of method often

depends on the matrix, required sensitivity, and the availability of instrumentation. The following

tables summarize the performance characteristics of different analytical methods as reported in

scientific literature.

Table 1: Performance of Gas Chromatography (GC) Based Methods for Picoxystrobin Residue
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Analytical
Techniqu
e

Matrix
Recovery
(%)

RSD (%)
LOD
(mg/kg)

LOQ
(mg/kg)

Citation

GC-ECD

Agricultural

Products

(apple,

hulled rice,

mushroom,

pepper,

soybean,

mandarin)

64.0 - 98.3 < 10 0.005 0.02 [1]

GC-µECD
Oriental

Melon

87.7 -

101.5
3.5 - 9.6 0.003 0.01 [2]

GC-MS

Agricultural

Products

(apple,

hulled rice,

mushroom,

pepper,

soybean,

mandarin)

64.0 - 98.3 < 10 0.005 0.02 [1]

GC-MS

Oriental

Melon

(Confirmati

on)

- - - - [2]

Table 2: Performance of Liquid Chromatography (LC) Based Methods for Picoxystrobin

Residue Analysis
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Analytical
Techniqu
e

Matrix
Recovery
(%)

RSD (%)
LOD
(µg/kg)

LOQ
(µg/kg)

Citation

UPLC-

MS/MS

Pepper

Fruit
91 - 107 3.7 - 9.6

0.0360 -

0.272

0.120 -

0.910
[3][4]

HPLC-

MS/MS

Peanut

and Soil
79 - 114 3 - 12 -

0.005

(Peanut

Kernels)

[5]

Experimental Protocols
The following sections outline generalized experimental protocols for the analysis of

picoxystrobin residues. Specific parameters may need to be optimized based on the

laboratory's equipment and the specific matrix being analyzed.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method
The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis in food matrices.[5]

Homogenization: A representative sample of the matrix is homogenized.

Extraction: A subsample (typically 10-15 g) is weighed into a centrifuge tube. Acetonitrile is

added as the extraction solvent.

Salting-Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is

added to induce phase separation.

Centrifugation: The tube is shaken vigorously and then centrifuged.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant is

transferred to a tube containing a sorbent (e.g., primary secondary amine (PSA), C18,

graphitized carbon black (GCB)) to remove interfering matrix components.
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Centrifugation and Final Extract: The tube is centrifuged, and the final extract is collected for

instrumental analysis.

Sample Preparation: Solid-Phase Extraction (SPE)
Solid-phase extraction is another common technique for sample cleanup.[1][2]

Extraction: The homogenized sample is extracted with a suitable solvent (e.g., acetonitrile).

[1][2]

Partitioning: The extract may be partitioned with a salt solution to remove water-soluble

interferences.[1]

SPE Cleanup: The extract is passed through an SPE cartridge (e.g., Florisil) to retain

interfering substances while allowing the analyte of interest to pass through or be selectively

eluted.

Elution: Picoxystrobin is eluted from the cartridge with an appropriate solvent.

Concentration: The eluate is concentrated and reconstituted in a suitable solvent for

instrumental analysis.

Instrumental Analysis
Injector: Split/splitless injector.

Column: A capillary column suitable for pesticide analysis (e.g., DB-5ms).

Oven Temperature Program: A temperature gradient is used to separate the analytes.

Detector:

Electron Capture Detector (ECD): Highly sensitive to halogenated compounds.

Mass Spectrometer (MS): Provides mass spectral data for confirmation of the analyte's

identity.

Column: A sub-2 µm particle size column for high-resolution separation.
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Mobile Phase: A gradient of an aqueous solvent (e.g., water with formic acid) and an organic

solvent (e.g., acetonitrile or methanol).

Ionization Source: Electrospray ionization (ESI) in positive mode is commonly used for

picoxystrobin.

Mass Analyzer: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode for high selectivity and sensitivity.
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Caption: General workflow for picoxystrobin residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12398175#inter-laboratory-comparison-for-
picoxystrobin-residue-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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